Ethyl 4-(tert-butoxycarbonyl(methyl)amino)butanoate
Overview
Description
Ethyl 4-(tert-butoxycarbonyl(methyl)amino)butanoate is a useful research compound. Its molecular formula is C12H23NO4 and its molecular weight is 245.32 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 245.16270821 g/mol and the complexity rating of the compound is 258. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Enantioselective Synthesis and Organic Chemistry
Enantioselective Synthesis
Ethyl 4-(tert-butoxycarbonyl(methyl)amino)butanoate and its derivatives have been utilized in the enantioselective synthesis of complex molecules. For example, one study focused on synthesizing oxazole derivatives using a Pd-catalyzed amide coupling reaction, highlighting the compound's role in the synthesis of macrocyclic azole peptides (Magata et al., 2017).
Synthesis of Orthogonally Protected Amino Acids
The compound is used in synthesizing orthogonally protected amino acids, serving as a precursor in the synthesis of edeine analogs. This illustrates its role in creating substrates with specific chiral properties and absolute configuration determination (Czajgucki et al., 2003).
Catalysis and Polymer Chemistry
Asymmetric Synthesis
The compound is pivotal in asymmetric synthesis, specifically in the synthesis of morpholin-2-one derivatives. This research contributes to our understanding of complex organic synthesis and stereoselective coupling reactions (Williams et al., 2003).
Polymerization and Material Chemistry
It's also significant in polymer chemistry. For instance, tert-butoxycarbonyl moiety containing polymers were studied for their thermal decomposition behavior, shedding light on the deprotection process of functional groups in polymer chains and their potential applications in material chemistry (Jing et al., 2019).
Bioactive Compound Synthesis
Synthesis of Bioactive Compounds
The compound serves as a precursor in the synthesis of bioactive compounds like trans-4-methylproline, indicating its utility in medicinal chemistry and drug design (Nevalainen & Koskinen, 2001).
Antimicrobial Applications
In the field of biotechnology, derivatives of this compound have been used to create polymers with antimicrobial functions, showcasing its potential in developing new antimicrobial agents (Waschinski & Tiller, 2005).
Properties
IUPAC Name |
ethyl 4-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]butanoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO4/c1-6-16-10(14)8-7-9-13(5)11(15)17-12(2,3)4/h6-9H2,1-5H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWKHKGWCOMPEDW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCCN(C)C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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